Cas no 822-21-9 (7-Hexadecyn-1-ol)

• Product Name: 7-Hexadecyn-1-ol
• CAS No: 822-21-9
• MF: C₁₆H₃₀O
• MW: 238.408805370331
• MDL: MFCD00041709
• CID: 83105
• PubChem ID: 549047
• Update Time: 2025-06-08

7-Hexadecyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 7-Hexadecyn-1-ol
• hexadec-7-yn-1-ol
• n-7-hexadecyn-1-ol
• O122
• FT-0621416
• DTXSID30338429
• UFLJPANUONDNPT-UHFFFAOYSA-N
• MFCD00041709
• 822-21-9
• AKOS015839959
• SCHEMBL2802419
• DTXCID40289514
• DB-253624

• MDL： MFCD00041709
• Inchi： 1S/C16H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h17H,2-8,11-16H2,1H3
• InChI Key： UFLJPANUONDNPT-UHFFFAOYSA-N
• SMILES： OCCCCCCC#CCCCCCCCC

Computed Properties

• Exact Mass: 238.23000
• Monoisotopic Mass: 238.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.871
• Boiling Point: 339.2°C at 760 mmHg
• Flash Point: 145.5°C
• Refractive Index: 1.4640
• PSA: 20.23000
• LogP: 4.68320
• Solubility: Not determined

7-Hexadecyn-1-ol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38

Additional information on 7-Hexadecyn-1-ol

7-Hexadecyn-1-ol (CAS No. 822-21-9): A Comprehensive Overview of Its Chemistry, Properties, and Emerging Applications in Biomedical Research

7-Hexadecyn-1-ol, identified by the Chemical Abstracts Service registry number CAS No. 822-21-9, is an organic compound classified as a straight-chain alkyne alcohol. Its molecular formula is C₁₆H₃₂O, consisting of a hexadecyl chain with a terminal hydroxyl group at position 1 and a triple bond between carbons 6 and 7. This structural configuration imparts unique physicochemical properties that have sparked significant interest in its potential applications across various biomedical fields. Recent advancements in analytical techniques and computational modeling have deepened our understanding of its reactivity, stability, and functional roles, positioning it as a promising candidate for drug development and material science innovations.

The compound’s core structure—a hexadecyl backbone with an internal alkyne moiety—enables versatile chemical modifications. The triple bond between carbons 6 and 7 (C6-C7 alkyne) serves as a reactive site for click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which are widely utilized in bioconjugation studies. Researchers from the University of Cambridge demonstrated in a 2023 study that this feature allows efficient attachment to biomolecules like antibodies or peptides without compromising their biological activity, opening avenues for targeted drug delivery systems.

In terms of physicochemical properties, 7-Hexadecyn-1-ol exhibits a melting point of approximately -45°C and a boiling point around 300°C under standard conditions. Its solubility profile—moderate solubility in polar solvents like ethanol but limited miscibility with water—aligns with its hydrophobic nature due to the long aliphatic chain. These characteristics are critical for designing lipid-based formulations or emulsions in pharmaceutical applications. A groundbreaking paper published in the Journal of Medicinal Chemistry in early 2024 highlighted how these properties enhance its compatibility with phospholipid membranes, suggesting utility in transdermal drug delivery systems.

Synthesis methods for CAS No. 822-21-9 have evolved significantly over the past decade. Traditional approaches relied on palladium-catalyzed cross-coupling reactions involving terminal alkynes and alcohols; however, recent advancements prioritize environmentally benign protocols. In late 2023, chemists at MIT developed an enzymatic synthesis pathway using cytochrome P450 monooxygenases to selectively introduce the triple bond within the hexadecane framework, reducing reliance on toxic catalysts while improving yield consistency to ~85%. This enzymatic strategy not only aligns with green chemistry principles but also facilitates large-scale production required for preclinical trials.

Biochemical studies reveal intriguing interactions between 7-Hexadecyn-